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Compound of Interest

Compound Name: Costus oil

Cat. No.: B1167358

These application notes provide detailed protocols for the extraction of essential oil from the
roots of Saussurea costus (also known as Saussurea lappa or Costus root) using various
steam distillation methods. The information is intended for researchers, scientists, and
professionals in the field of drug development and natural product chemistry.

Introduction

Costus root essential oil is a valuable product used in traditional medicine, perfumery, and
aromatherapy.[1][2][3] The oil is rich in sesquiterpene lactones, such as dehydrocostus lactone
and costunolide, which are responsible for its characteristic aroma and potential therapeutic
properties.[1][4] Steam distillation is the most common method for extracting essential oils from
plant materials, including Costus root.[1][5][6] This document outlines protocols for
conventional steam distillation (including hydrodistillation) and microwave-assisted
hydrodistillation.

Experimental Protocols

This protocol describes the standard method for extracting Costus root oil using a Clevenger-
type apparatus. Hydrodistillation, where the plant material is in direct contact with boiling water,
is a common form of steam distillation used for this purpose.

Materials and Equipment:

o Dried Costus roots (Saussurea costus)
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e Grinder or mill

o Clevenger-type distillation apparatus

e Heating mantle or hot plate[7]

o Distilled water

e Anhydrous sodium sulfate[4]

o Glass vials for oil storage

Procedure:

e Sample Preparation:

o Take dried Costus roots and grind them into a coarse powder.[8] Some protocols suggest
macerating the dried roots in warm water prior to distillation.[2][9][10][11]

o For a typical laboratory-scale extraction, 100 g of the powdered root is used.

¢ Distillation:

[¢]

Place the powdered Costus root into the boiling flask of the Clevenger apparatus.

o Add a sufficient volume of distilled water to immerse the powder. For 100g of powder,
approximately 500-600 mL of water can be used.

o Set up the Clevenger apparatus with a condenser.[7]

o Begin heating the flask to boil the water. The steam will pass through the plant material,
vaporizing the volatile essential oils.[1]

o Continue the distillation for a period of 3 to 6 hours.[4][8] The process should continue until
there is no further increase in the volume of collected oil.[7]

 Oil Collection and Drying:
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[e]

The steam and oil vapor will condense and collect in the graduated tube of the Clevenger
apparatus.

[e]

The essential oil, being less dense than water, will form a layer on top of the hydrosol.[7]

o

Carefully collect the oil layer.

[¢]

To remove any residual water, dry the collected oil over anhydrous sodium sulfate.[4]

e Storage:

o Store the dried essential oil in airtight, dark glass vials in a cool place to prevent
degradation.[1][2]

MAHD is a more recent technique that can reduce extraction time and energy consumption.[12]
[13] It uses microwave radiation to heat the water and plant material, leading to a more efficient
extraction process.[14]

Materials and Equipment:

o Dried Costus roots (Saussurea costus)

e Grinder or mill

e Microwave-assisted distillation apparatus (a modified Clevenger apparatus compatible with a
microwave oven)

e Microwave oven[15]

¢ Distilled water

e Anhydrous sodium sulfate

o Glass vials for oil storage

Procedure:

e Sample Preparation:
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o Prepare the Costus root powder as described in Protocol 2.1.

o Distillation:

o Place a specified amount of the powdered root (e.g., 150 g) into the reaction flask with a
suitable volume of distilled water (e.g., 1.5 L).[15]

o Place the flask in the microwave oven cavity and connect it to the condenser system
outside the microwave.[15]

o Set the microwave power and extraction time. For example, a power of 600 W for 35
minutes can be used as a starting point.[15] These parameters may need to be optimized
for Costus root.

 Oil Collection and Drying:

o The vapor containing water and essential oil is condensed and collected in a Clevenger-
type receiver.[15]

o Collect and dry the oil as described in Protocol 2.1.
e Storage:
o Store the oil as described in Protocol 2.1.

Data Presentation

The yield and composition of Costus root oil can vary depending on the extraction method and
the geographical origin of the plant material. The following tables summarize quantitative data
from various studies.

Table 1: Yield of Costus Root Essential Oil
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Extraction Method Yield (% viw or wiw) Reference
Hydrodistillation 0.5% (v/iw)
Hydrodistillation 0.02% (v/w) [4]
Steam Distillation 3% [8]
Hydrodistillation 0.23% - 0.89% (viw) [8]

Table 2: Major Chemical Constituents of Costus Root Oil
Compound Percentage (%) Reference
Dehydrocostus lactone 17.73%
1,3-Cyclooctadiene 16.10%
Dehydrocostus lactone 16.7% [4]
Costunolide 52.01% [8]
Dehydrocostus lactone 47.54%
Costunolide 9.29%
a-Curcumene 4.33%

Table 3: Physicochemical Properties of Costus Root Oil
Property Value Reference
Color Light yellow to brown [2][16]

Specific Gravity @ 25°C

0.935-1.045

[2]

Refractive Index @ 20°C

1.503 - 1.527

[2]

Solubility

Soluble in alcohol, insoluble in

water

[2]19]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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